Cas no 476464-75-2 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide
• CAS No: 476464-75-2
• MF: C₁₉H₁₈FN₃O₂S₂
• MW: 403.493525028229
• CID: 5915237
• PubChem ID: 7096072
• Update Time: 2025-05-27

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-isopropoxybenzamide
• Benzamide, N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-4-(1-methylethoxy)-
• N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide
• N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• Oprea1_458909
• 476464-75-2
• AKOS024580688
• F0529-0571
• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C19H18FN3O2S2/c1-12(2)25-16-8-6-14(7-9-16)17(24)21-18-22-23-19(27-18)26-11-13-4-3-5-15(20)10-13/h3-10,12H,11H2,1-2H3,(H,21,22,24)
• InChI Key： UGWWEXSDUHDZRG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 403.08244733g/mol
• Monoisotopic Mass: 403.08244733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide

Recent Advances in the Study of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide (CAS: 476464-75-2)

The compound N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide (CAS: 476464-75-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a 1,3,4-thiadiazole core and a fluorophenylmethylsulfanyl moiety. These structural elements are believed to contribute to its bioactivity, particularly in the context of enzyme inhibition and receptor modulation. Preliminary in vitro assays have demonstrated promising activity against a range of molecular targets, including kinases and proteases, suggesting potential applications in oncology and inflammatory diseases.

One of the most notable advancements in the study of this compound is its synthesis optimization. Researchers have developed more efficient synthetic routes that improve yield and purity, making it more accessible for further pharmacological evaluation. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) studies.

In vivo studies have further elucidated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound exhibits favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, challenges remain in optimizing its selectivity and minimizing off-target effects.

The potential therapeutic applications of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide are vast. Current research is exploring its efficacy in models of cancer, neurodegenerative diseases, and autoimmune disorders. Early results suggest that the compound may act as a multi-targeted agent, offering advantages over single-target therapies in complex diseases.

In conclusion, the ongoing research into N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide (CAS: 476464-75-2) underscores its potential as a valuable tool in drug discovery and development. Future studies will need to address its safety profile and therapeutic index to pave the way for clinical trials. The compound's unique chemical structure and promising biological activity make it a compelling candidate for further investigation in the field of medicinal chemistry.